Cas no 876873-30-2 (2-methyl-N-(4-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide)

• Product Name: 2-methyl-N-(4-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide
• CAS No: 876873-30-2
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 5438867
• PubChem ID: 7464409
• Update Time: 2025-11-06

2-methyl-N-(4-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-(4-methylphenyl)-5-(3-nitrophenyl)-3-furancarboxamide
• Z90437166
• CCG-310714
• STK951318
• 2-methyl-N-(4-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide
• AKOS001199778
• 2-methyl-5-(3-nitrophenyl)-N-(p-tolyl)furan-3-carboxamide
• F3215-0302
• 876873-30-2

• Inchi： 1S/C19H16N2O4/c1-12-6-8-15(9-7-12)20-19(22)17-11-18(25-13(17)2)14-4-3-5-16(10-14)21(23)24/h3-11H,1-2H3,(H,20,22)
• InChI Key： HGTYJUAUQXBEED-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2C=CC(C)=CC=2)=O)C=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.7±45.0 °C(Predicted)
• pka: 12.88±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-methyl-N-(4-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide

Comprehensive Overview of 2-methyl-N-(4-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide (CAS No. 876873-30-2)

2-methyl-N-(4-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide, with the CAS number 876873-30-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique furan-carboxamide backbone, substituted with methyl and nitrophenyl groups, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule inhibitors and bioactive intermediates in drug discovery.

The structural complexity of 2-methyl-N-(4-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide makes it a valuable candidate for studying structure-activity relationships (SAR). Its nitrophenyl moiety is often associated with electron-withdrawing effects, which can influence binding affinity in target proteins. Meanwhile, the furan ring provides a rigid scaffold that enhances molecular stability. These attributes align with current trends in fragment-based drug design (FBDD), where researchers prioritize compounds with balanced lipophilicity and hydrogen-bonding capacity.

In recent years, the compound has been explored for its potential role in addressing oxidative stress-related disorders, a hot topic in biomedical research. The nitrophenyl group may interact with reactive oxygen species (ROS), making it relevant to studies on neurodegenerative diseases and anti-inflammatory agents. Additionally, its methylphenyl substitution could modulate pharmacokinetic properties, such as metabolic stability—a critical factor in orally bioavailable therapeutics.

From a synthetic chemistry perspective, CAS No. 876873-30-2 exemplifies advancements in heterocyclic compound synthesis. Modern protocols often employ palladium-catalyzed cross-coupling or microwave-assisted reactions to construct its furan core efficiently. These methods resonate with the industry’s shift toward green chemistry and atom-economical processes, addressing environmental concerns while maintaining high yields.

The compound’s nomenclature itself reflects its intricate design: 2-methyl indicates a branching point, while N-(4-methylphenyl) highlights the amide linkage’s aromatic substitution. Such details are crucial for cheminformatics databases and QSAR modeling, which rely on precise descriptors for virtual screening. Notably, the 3-nitrophenyl attachment at the 5-position of the furan ring differentiates it from simpler analogs, offering opportunities for selective target modulation.

Emerging applications of 2-methyl-N-(4-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide include its evaluation as a fluorescence probe due to the conjugated system formed by the furan and nitrophenyl units. This aligns with the rising demand for bioimaging tools in diagnostics. Furthermore, its potential as a kinase inhibitor scaffold has been hypothesized, given the prevalence of similar structures in cancer therapeutics.

Quality control of this compound emphasizes HPLC purity analysis and mass spectrometry verification, ensuring compliance with Good Manufacturing Practice (GMP) standards. Suppliers often provide detailed COA (Certificate of Analysis) documentation, catering to the stringent requirements of preclinical research and regulatory submissions.

In summary, 2-methyl-N-(4-methylphenyl)-5-(3-nitrophenyl)furan-3-carboxamide (876873-30-2) represents a multifaceted compound with broad interdisciplinary relevance. Its structural features and functional groups position it as a promising entity for medicinal chemistry, material science, and chemical biology, reflecting the convergence of innovation and practicality in modern scientific inquiry.